Cas no 4075-59-6 (α-oxo-2-Thiopheneacetic Acid)

α-oxo-2-Thiopheneacetic Acid structure
α-oxo-2-Thiopheneacetic Acid structure
Product Name:α-oxo-2-Thiopheneacetic Acid
CAS No:4075-59-6
MF:C6H4O3S
MW:156.159160614014
MDL:MFCD00005441
CID:44713
PubChem ID:24853321
Update Time:2025-09-24

α-oxo-2-Thiopheneacetic Acid Chemical and Physical Properties

Names and Identifiers

    • 2-Oxo-2-(thiophen-2-yl)acetic acid
    • 2-Thiopheneglyoxylic acid
    • 2-Thienylglyoxylic Acid
    • 2-OXO-2-(2-THIENYL)ACETIC ACID
    • 2-oxo-2-thiophen-2-ylacetic acid
    • α-oxo-2-Thiopheneace
    • α-oxo-2-Thiopheneacetic Acid
    • alpha-Oxo-2-thiopheneacetic acid
    • ACLIDINIUM METABOLITE (2-THIOPHENEGLYOXYLIC ACID)
    • 2-oxo-2-(thiopen-2-yl) acetic acid
    • Thienylglyoxylsaure
    • NS00030842
    • MFCD00005441
    • SCHEMBL71555
    • 2-Thiopheneacetic acid, .alpha.-oxo-
    • thienylglyoxylic acid
    • Thiophene-2-glyoxylic acid
    • EINECS 223-794-2
    • 2-Oxo-2-(thiophen-2-yl)aceticacid
    • W-106333
    • Oxo(2-thienyl)acetic acid #
    • oxothiophen-2-ylacetic acid
    • Oxo-thiophen-2-yl-acetic acid
    • 4075-59-6
    • 2-Thiopheneglyoxylic acid, 95%
    • thien-2-yl-glyoxylic acid
    • alpha-Oxothiophen-2-acetic acid
    • Q27266015
    • .ALPHA.-OXO-2-THIOPHENEACETIC ACID
    • (thiophen-2-yl)oxo-acetic acid
    • FT-0613448
    • thien-2-ylglyoxylic acid
    • 2-thiopheneglyoxylic
    • CS-0204912
    • DTXSID90193733
    • thiophenyl oxo-acetic acid
    • BDBM50102179
    • UNII-723A77PV2M
    • BIDD:GT0541
    • 3Y-0962
    • 723A77PV2M
    • oxothien-2-yl-acetic acid
    • (thiophen-2-yl) oxo-acetic acid
    • .ALPHA.-THIENYLGLYOXALIC ACID
    • AKOS005070282
    • C80077
    • 2-thiophene glyoxylic acid
    • thiophen-2-yl-glyoxylic acid
    • CHEMBL294445
    • DB-049645
    • MDL： MFCD00005441
    • Inchi： 1S/C6H4O3S/c7-5(6(8)9)4-2-1-3-10-4/h1-3H,(H,8,9)
    • InChI Key： GIWRVUADKUVEGU-UHFFFAOYSA-N
    • SMILES： S1C=CC=C1C(C(=O)O)=O
    • BRN： 115791

Computed Properties

  • Exact Mass: 155.98800
  • Monoisotopic Mass: 155.988
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 166
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 82.6A^2

Experimental Properties

  • Color/Form: Yellow to green crystalline powder
  • Density: 1.404 (estimate)
  • Melting Point: 88-91 °C (lit.)
  • Boiling Point: 250.38°C (rough estimate)
  • Flash Point: 119.7 °C
  • Refractive Index: 1.5151 (estimate)
  • PSA: 82.61000
  • LogP: 1.01540
  • Sensitiveness: Hygroscopic

α-oxo-2-Thiopheneacetic Acid Security Information

  • Symbol: GHS05
  • Signal Word：Danger
  • Hazard Statement： H314
  • Warning Statement： P280-P305+P351+P338-P310
  • Hazardous Material transportation number：UN 3261 8/PG 2
  • WGK Germany：3
  • Hazard Category Code： 34
  • Safety Instruction： S26-S27-S28-S36/37/39-S45
  • Hazardous Material Identification： C
  • Risk Phrases：R34
  • Packing Group：III
  • Safety Term：8
  • Packing Group：III
  • Hazard Level：8
  • HazardClass：8
  • PackingGroup：III
  • Storage Condition：Store at room temperature

α-oxo-2-Thiopheneacetic Acid Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

α-oxo-2-Thiopheneacetic Acid Pricemore >>

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